Cas no 76439-45-7 (3-chloro-4-nitropyridine 1-oxide)
3-Chloro-4-nitropyridine 1-oxide is a heterocyclic compound featuring a pyridine core substituted with a chloro group at the 3-position, a nitro group at the 4-position, and an N-oxide functionality. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The presence of both electron-withdrawing (nitro) and electron-donating (N-oxide) groups enhances its versatility in nucleophilic and electrophilic substitution reactions. Its well-defined crystalline form ensures consistent purity, facilitating precise use in multi-step syntheses. The compound’s stability under standard conditions and compatibility with common solvents further underscore its utility in research and industrial processes.
76439-45-7 structure
Product Name:3-chloro-4-nitropyridine 1-oxide
CAS No:76439-45-7
MF:C5H3ClN2O3
MW:174.541919946671
MDL:MFCD00233948
CID:561312
PubChem ID:599817
Update Time:2025-06-09
3-chloro-4-nitropyridine 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-4-nitropyridine N-oxide
- 3-chloro-1-hydroxy-4-nitro-pyridine
- 3-chloro-4-nitro-1-oxidopyridin-1-ium
- 3-CHLORO-4-NITROPYRIDINE 1-OXIDE
- Pyridine,3-chloro-4-nitro-, 1-oxide
- 3-chloro-4-nitropyridinen-oxide
- DB-000185
- SCHEMBL3059949
- DS-11002
- 3-Chloro-4-nitropyridine-N-oxide
- SY069195
- 76439-45-7
- J-512250
- AKOS006272760
- 3-CHLORO-4-NITROPYRIDIN-1-IUM-1-OLATE
- AF-807/00321041
- MFCD00233948
- 3-Chloro-4-nitro-pyridine-1-oxide
- PB25999
- DTXSID00344830
- MBHLTDWOVIYXEW-UHFFFAOYSA-N
- 3-Chloro-4-nitro-pyridine1-oxide
- 3-chloro-4-nitropyridine1-oxide
- 4-Nitro-3-chloropyridine-N-oxide
- 3-chloro-4-nitro-1$l^{5}-pyridin-1-one
- 3-Chloro-4-Nitropyridine 1-Oxide(WXC00012)
- 3-chloro-4-nitropyridine 1-oxide
-
- MDL: MFCD00233948
- Inchi: InChI=1S/C5H3ClN2O3/c6-4-3-7(9)2-1-5(4)8(10)11/h1-3H
- InChI Key: MBHLTDWOVIYXEW-UHFFFAOYSA-N
- SMILES: C1=C(C(=C[N+](=C1)[O-])Cl)[N+](=O)[O-]
Computed Properties
- Exact Mass: 173.98300
- Monoisotopic Mass: 173.9832197g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 71.3Ų
Experimental Properties
- Density: 1.62±0.1 g/cm3(Predicted)
- Melting Point: 115 °C
- Boiling Point: 425.5±25.0 °C(Predicted)
- PSA: 71.28000
- LogP: 2.19990
- pka: -2.14±0.10(Predicted)
3-chloro-4-nitropyridine 1-oxide Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-chloro-4-nitropyridine 1-oxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM108578-5g |
3-chloro-4-nitropyridine 1-oxide |
76439-45-7 | 95%+ | 5g |
$*** | 2023-05-29 | |
| Chemenu | CM108578-10g |
3-chloro-4-nitropyridine 1-oxide |
76439-45-7 | 95%+ | 10g |
$*** | 2023-05-29 | |
| Apollo Scientific | OR912472-1g |
3-Chloro-4-nitropyridine n-oxide |
76439-45-7 | 97% | 1g |
£85.00 | 2025-02-21 | |
| Apollo Scientific | OR912472-10g |
3-Chloro-4-nitropyridine n-oxide |
76439-45-7 | 97% | 10g |
£225.00 | 2025-02-21 | |
| Apollo Scientific | OR912472-25g |
3-Chloro-4-nitropyridine n-oxide |
76439-45-7 | 97% | 25g |
£445.00 | 2025-02-21 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QB442-200mg |
3-chloro-4-nitropyridine 1-oxide |
76439-45-7 | 95+% | 200mg |
93.0CNY | 2021-08-05 | |
| TRC | C611405-250mg |
3-chloro-4-nitro-1-oxidopyridin-1-ium |
76439-45-7 | 250mg |
$ 70.00 | 2022-06-01 | ||
| TRC | C611405-500mg |
3-chloro-4-nitro-1-oxidopyridin-1-ium |
76439-45-7 | 500mg |
$ 95.00 | 2022-06-01 | ||
| TRC | C611405-2.5g |
3-chloro-4-nitro-1-oxidopyridin-1-ium |
76439-45-7 | 2.5g |
$ 365.00 | 2022-06-01 | ||
| Chemenu | CM108578-5g |
3-chloro-4-nitropyridine 1-oxide |
76439-45-7 | 95% | 5g |
$122 | 2021-08-06 |
3-chloro-4-nitropyridine 1-oxide Related Literature
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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